Cas no 2230408-66-7 (4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine
• CAS No: 2230408-66-7
• MF: C₉H₈Cl₂N₄
• MW: 243.092618942261
• CID: 5463534
• PubChem ID: 135138070
• Update Time: 2025-05-26

4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Z5587546174
• 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine

• Inchi： 1S/C9H8Cl2N4/c1-5-3-6(2)15(14-5)9-12-4-7(10)8(11)13-9/h3-4H,1-2H3
• InChI Key： IBSDLVABUGYIGR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(=N1)N1C(C)=CC(C)=N1)Cl

Computed Properties

• Exact Mass: 242.0126017 g/mol
• Monoisotopic Mass: 242.0126017 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.09
• XLogP3: 2.9
• Topological Polar Surface Area: 43.6

Additional information on 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine

Introduction to 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine (CAS No. 2230408-66-7)

4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine (CAS No. 2230408-66-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their wide range of biological activities and potential applications in drug development. The unique structural features of this compound, including the dichloro substitution and the 3,5-dimethyl-1H-pyrazolyl moiety, contribute to its distinct chemical and biological properties.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of dichloro substituents at the 4 and 5 positions of the pyrimidine ring can significantly influence the compound's reactivity and stability. Additionally, the 3,5-dimethyl-1H-pyrazolyl group introduces further complexity and functionality, enhancing the compound's potential for diverse biological interactions.

Recent studies have explored the pharmacological properties of 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine in various contexts. One notable area of research is its potential as an antimicrobial agent. Pyrimidine derivatives have been shown to exhibit potent antimicrobial activity against a range of pathogens, including bacteria and fungi. The dichloro substitution and the pyrazolyl group in this compound may enhance its ability to disrupt microbial cell walls or inhibit essential enzymes involved in microbial metabolism.

In addition to its antimicrobial properties, 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine has also been investigated for its anticancer potential. Pyrimidine-based compounds have been widely studied for their ability to inhibit key enzymes involved in DNA synthesis and repair, making them promising candidates for cancer therapy. The specific structural features of this compound may contribute to its selective cytotoxicity against cancer cells while minimizing toxicity to normal cells.

Another area of interest is the use of 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine as a lead compound in drug discovery. Lead compounds are molecules that show promising biological activity and can be further optimized through medicinal chemistry approaches to improve their potency, selectivity, and pharmacokinetic properties. The unique combination of functional groups in this compound provides a solid foundation for structure-based drug design and optimization.

The synthesis of 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine has been reported using various methodologies. One common approach involves the reaction of 4,5-dichloropyrimidine with 3,5-dimethylpyrazole in the presence of a suitable base. This reaction typically proceeds via a nucleophilic aromatic substitution mechanism, leading to the formation of the desired product with high yield and purity. The ease of synthesis and availability of starting materials make this compound an attractive candidate for large-scale production and further research.

In terms of biological evaluation, several assays have been employed to assess the activity of 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine. These include antimicrobial susceptibility testing against a panel of bacterial and fungal strains, as well as cytotoxicity assays against various cancer cell lines. The results from these studies have shown promising activity profiles, suggesting that this compound has significant potential for further development.

Furthermore, computational methods such as molecular docking and molecular dynamics simulations have been used to gain insights into the binding modes and interactions of 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine with target proteins. These studies have provided valuable information on the key interactions that contribute to the compound's biological activity and have guided efforts to optimize its structure for improved potency.

In conclusion, 4,5-dichloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine (CAS No. 2230408-66-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its antimicrobial and anticancer properties. Ongoing research efforts are likely to uncover additional biological activities and therapeutic applications for this versatile molecule.